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Compound of Interest

Compound Name: N-Butylphthalimide

Cat. No.: B073850 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of N-Butylphthalimide's antimicrobial performance against key

pathogens, supported by experimental data. We delve into its mechanism of action and provide

detailed experimental protocols to aid in the validation of its assay results.

Performance Snapshot: N-Butylphthalimide vs.
Other Agents
N-Butylphthalimide has demonstrated notable antimicrobial activity, particularly against fungal

pathogens. Its efficacy against a range of bacteria is an active area of investigation. The

following table summarizes the available quantitative data on its performance, primarily

focusing on its antifungal and anti-biofilm capabilities.
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Microorganism Assay Type
N-
Butylphthalimi
de MIC

Comparator
Agent

Comparator
Agent MIC

Candida albicans
Broth

Microdilution

100 µg/mL[1][2]

[3]
Fluconazole

>512 µg/mL (for

resistant strains)

[4]

Candida albicans
Broth

Microdilution
128 µg/mL[4] - -

Staphylococcus

aureus
Biofilm Inhibition

Effective

Inhibition
- -

Escherichia coli Biofilm Inhibition
Effective

Inhibition
- -

Staphylococcus

epidermidis
Biofilm Inhibition

Effective

Inhibition
- -

Vibrio

parahaemolyticu

s

Biofilm Inhibition
Effective

Inhibition
- -

Unveiling the Mechanism: How N-Butylphthalimide
Works
Current research indicates that N-Butylphthalimide's antifungal activity against Candida

albicans stems from its ability to interfere with critical virulence factors. Specifically, it has been

shown to down-regulate the expression of genes essential for hyphal formation and biofilm

development, namely ECE1, HWP1, and UME6[1]. This targeted disruption of fungal

morphogenesis and community development presents a promising mechanism for combating

candidiasis.
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Mechanism of Action of N-Butylphthalimide in Candida albicans
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Experimental Workflow for MIC Determination

Preparation

Assay Setup

Analysis
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Stock Solution

Serial Dilution
in 96-well plate
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(0.5 McFarland)

Inoculation of wells

Incubation
(18-24h)

Visual Reading of MIC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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